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Introduction: Graves' disease is an autoimmune disorder characterized by the production of
autoantibodies that stimulate the thyroid-stimulating hormone receptor (TSHR), leading to
hyperthyroidism and goiter.[1][2][3] Animal models are indispensable tools for investigating the
pathogenesis of Graves' disease and for the preclinical evaluation of novel therapeutic
strategies.

A common method for inducing Graves' disease in mice involves immunization with the human
TSHR to break immune tolerance and elicit the production of pathogenic TSHR autoantibodies.
[2][4] It is important to note that n-Propylthiouracil (PTU) is an antithyroid drug that induces
hypothyroidism by inhibiting thyroid hormone synthesis.[5][6] Therefore, PTU is not used to
establish a Graves' disease model but rather to create a model of hypothyroidism. This
document provides a detailed protocol for the established method of inducing Graves' disease
through TSHR immunization and, for clarity, also includes a protocol for inducing
hypothyroidism using PTU.

Part 1: Establishing a Mouse Model of Graves'
Disease via TSHR Immunization

This is the standard and accepted method for creating an animal model that mimics the
autoimmune hyperthyroidism seen in Graves' disease.
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Phase 1: Preparation

Phase 2: Immunization

Phase 3: Monitoring & Analysis

Prepare recombinant adenovirus
slect el BALEI e expressing TSHR A-subunit
(AQ-TSHR289)
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Day
Primary intramuscular injection Booster intramuscular injection
289

of Ad-TSHR

Weekly monitaring
[ -Bodyweight
- Clinical signs

Bi-weeky blood collection:
- Serum T4, T3, TSH levels
- TSHR antibody (TRAD) levels.

Post-mortem analysis:
- Thyroid gland histology
- Spleen analysis (optional)

Week 12.
Terminal sacrifice
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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